Cas no 630126-03-3 (Benzenamine, 4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)-)

Benzenamine, 4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)- structure
630126-03-3 structure
Product Name:Benzenamine, 4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)-
CAS No:630126-03-3
MF:C11H10F3N3
MW:241.21241235733
CID:427608
PubChem ID:54935478
Update Time:2025-04-19

Benzenamine, 4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)-
    • 4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)-benzamine
    • 4-(2-methylimidazol-1-yl)-3-(trifluoromethyl)aniline
    • 4-(2-Methyl-imidazol-1-yl)-3-trifluoromethyl-phenylamine
    • SCHEMBL1926995
    • AKOS005935845
    • 4-(2-Methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)aniline
    • 630126-03-3
    • DTXSID00716831
    • Inchi: 1S/C11H10F3N3/c1-7-16-4-5-17(7)10-3-2-8(15)6-9(10)11(12,13)14/h2-6H,15H2,1H3
    • InChI Key: WHLQHPOULXZENK-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=CC=1N1C=CN=C1C)N)(F)F

Computed Properties

  • Exact Mass: 241.0828
  • Monoisotopic Mass: 241.08268182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.84
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